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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity

Fluoranthene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) widely utilized as an

internal standard in analytical chemistry. This document details commercially available sources,

their specifications, and standard experimental protocols for its application, particularly in

isotope dilution mass spectrometry (IDMS) for the quantification of PAHs in various matrices.

Commercial Suppliers and Product Specifications
High-purity Fluoranthene-d10 is available from several reputable chemical suppliers. The

choice of supplier may depend on the required purity, format (neat solid or solution), and

available quantity. Below is a comparative summary of offerings from prominent vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Weight

Isotopic
Purity
(atom %
D)

Chemical
Purity

Format

Sigma-

Aldrich

(Merck)

Fluoranthe

ne-d10

93951-69-

0

212.31

g/mol
98% ≥99% (CP) Solid

Cambridge

Isotope

Laboratorie

s, Inc.

Fluoranthe

ne (D₁₀,

98%)

93951-69-

0

212.31

g/mol
98% 98%

Neat Solid

& Solution

(200 µg/mL

in

isooctane)

[1][2]

Santa Cruz

Biotechnol

ogy, Inc.

Fluoranthe

ne-d10

93951-69-

0

212.31

g/mol

Not

specified

Not

specified
Solid

CDN

Isotopes

Fluoranthe

ne-d10

93951-69-

0

212.32

g/mol
98%

Not

specified

Solid (0.1g,

0.25g)[3]

LGC

Standards

Fluoranthe

ne D10

93951-69-

0

212.31

g/mol

Not

specified

Not

specified

Neat

Solid[4]

ESSLAB
Fluoranthe

ne-d10

93951-69-

0

212.33

g/mol

Not

specified

Not

specified

Crystalline

Solid &

Solution

(200 ug/ml

in

Methanol)

[5][6]

SPEX

CertiPrep®

(dist. by

MG

Scientific)

Fluoranthe

ne-d10

93951-69-

0

Not

specified

Not

specified

Not

specified

Solution

(1000

µg/mL in

Methanol-

P&T)[7]
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Experimental Protocol: Quantification of PAHs using
Fluoranthene-d10 as an Internal Standard by GC-MS
The following is a generalized protocol for the use of Fluoranthene-d10 as an internal

standard for the quantification of PAHs in environmental samples, such as soil or sediment, by

Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on established

methods like those developed by the U.S. Environmental Protection Agency (EPA).

1. Standard and Sample Preparation

Internal Standard Stock Solution: Accurately weigh a known amount of high-purity

Fluoranthene-d10 solid and dissolve it in a suitable solvent (e.g., dichloromethane, hexane,

or acetone) to prepare a stock solution of a specific concentration (e.g., 100 µg/mL). Store

this solution at a low temperature (e.g., 4°C) and protect it from light.

Calibration Standards: Prepare a series of calibration standards containing known

concentrations of the target PAHs. Spike each calibration standard with a constant, known

amount of the Fluoranthene-d10 internal standard stock solution.

Sample Extraction:

For solid samples (e.g., soil, sediment), a representative sample is typically dried,

homogenized, and then extracted using a technique such as Soxhlet extraction,

pressurized fluid extraction (PFE), or ultrasonic extraction. A common extraction solvent is

a mixture of hexane and acetone (1:1, v/v).

For liquid samples (e.g., water), liquid-liquid extraction (LLE) or solid-phase extraction

(SPE) can be employed.

Internal Standard Spiking: Before extraction, spike a known amount of the Fluoranthene-
d10 internal standard stock solution into each sample. This allows for the correction of

analyte losses during sample preparation and analysis.

Extract Cleanup: The raw extract may contain interfering compounds. A cleanup step, such

as column chromatography using silica gel or Florisil, may be necessary to remove these

interferences.
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Concentration and Solvent Exchange: The cleaned extract is then concentrated to a small,

known volume (e.g., 1 mL) under a gentle stream of nitrogen. The solvent may be

exchanged to one that is more suitable for GC injection if necessary.

2. GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used for the

analysis. The GC is equipped with a capillary column suitable for PAH separation (e.g., a 5%

phenyl-methylpolysiloxane column).

Injection: A small, known volume of the final extract (e.g., 1 µL) is injected into the GC inlet,

typically in splitless mode to maximize sensitivity.

GC Conditions: The GC oven temperature is programmed to separate the PAHs based on

their boiling points and column interactions. A typical program might start at a low

temperature (e.g., 60°C), hold for a few minutes, and then ramp up to a high temperature

(e.g., 320°C).

MS Conditions: The mass spectrometer is operated in the electron ionization (EI) mode. For

enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) mode is often used. The

characteristic ions for both the target PAHs and Fluoranthene-d10 are monitored. For

Fluoranthene-d10 (C₁₆D₁₀), the molecular ion (m/z 212) is a primary ion to monitor.

3. Data Analysis and Quantification

Identification: The target PAHs are identified based on their retention times and the presence

of their characteristic ions.

Quantification: The concentration of each target PAH is calculated using the internal

standard method. A response factor (RF) is first determined from the analysis of the

calibration standards:

RF = (Area of analyte / Concentration of analyte) / (Area of IS / Concentration of IS)

The concentration of the analyte in the sample is then calculated using the following

equation:
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Concentration of analyte = (Area of analyte / Area of IS) * (Concentration of IS / RF)

Workflow for Isotope Dilution Mass Spectrometry
The following diagram illustrates the general workflow for using a deuterated internal standard

like Fluoranthene-d10 in an isotope dilution mass spectrometry (IDMS) analysis.
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Workflow for PAH Analysis using Fluoranthene-d10 Internal Standard

Sample & Standard Preparation

Instrumental Analysis

Data Processing & Quantification

Start: Obtain Sample (e.g., Soil, Water)

Spike Sample with
known amount of IS

Prepare Fluoranthene-d10
Internal Standard (IS) Solution

Prepare Calibration Standards
(Target PAHs + IS)

GC-MS Analysis
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Extract PAHs from Sample Matrix

Extract Cleanup
(e.g., Column Chromatography)
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Identify Analytes & IS
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Integrate Peak Areas
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from Calibration Standards

Quantify Analyte Concentration
in Sample

End: Report Results

Click to download full resolution via product page

Caption: General workflow for PAH quantification using a deuterated internal standard.
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Conclusion
High-purity Fluoranthene-d10 is an essential tool for researchers and analytical chemists

requiring accurate and precise quantification of polycyclic aromatic hydrocarbons. Its use as an

internal standard in isotope dilution mass spectrometry effectively corrects for variations in

sample preparation and instrument response, leading to highly reliable data. The commercial

availability of Fluoranthene-d10 in various forms and purities from multiple suppliers provides

flexibility for different research needs. The standardized protocols, such as those established

by the EPA, offer a robust framework for its application in environmental monitoring, food safety

analysis, and other fields where trace-level quantification of PAHs is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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